Cas no 2870643-10-8 (1H-Benz[de]isoquinoline-5-carboxaldehyde, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo- )

• Product Name: 1H-Benz[de]isoquinoline-5-carboxaldehyde, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-
• CAS No: 2870643-10-8
• MF: C₁₈H₁₂N₂O₅
• MW: 336.29828453064
• CID: 5563239
• Update Time: 2025-07-16

1H-Benz[de]isoquinoline-5-carboxaldehyde, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-benz[de]isoquinoline-5-carboxaldehyde (ACI)
• 1H-Benz[de]isoquinoline-5-carboxaldehyde, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-

• Inchi： 1S/C18H12N2O5/c21-8-9-6-10-2-1-3-11-15(10)12(7-9)18(25)20(17(11)24)13-4-5-14(22)19-16(13)23/h1-3,6-8,13H,4-5H2,(H,19,22,23)
• InChI Key： APQFMMDOMFWERK-UHFFFAOYSA-N
• SMILES： O=CC1C=C2C3=C(C(N(C4CCC(=O)NC4=O)C2=O)=O)C=CC=C3C=1

Additional information on 1H-Benz[de]isoquinoline-5-carboxaldehyde, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-

Research Brief on 1H-Benz[de]isoquinoline-5-carboxaldehyde, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo- (CAS: 2870643-10-8)

The compound 1H-Benz[de]isoquinoline-5-carboxaldehyde, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo- (CAS: 2870643-10-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of this compound, which combines a benz[de]isoquinoline core with a dioxopiperidinyl moiety. This hybrid structure is believed to confer specific binding affinities to protein targets involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound exhibits potent inhibitory activity against NF-κB, a key regulator of inflammation and cancer progression.

The synthesis of 1H-Benz[de]isoquinoline-5-carboxaldehyde, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo- has been optimized in recent years, with a focus on improving yield and purity. A novel multi-step synthetic route was reported in Organic Letters (2022), which utilizes a palladium-catalyzed coupling reaction to achieve the desired stereochemistry. This advancement has facilitated further pharmacological evaluations of the compound.

In vitro and in vivo studies have revealed promising results. For instance, a 2023 preclinical study in Cancer Research showed that the compound significantly reduced tumor growth in xenograft models of colorectal cancer, with minimal toxicity. The mechanism of action appears to involve the degradation of oncogenic proteins via the ubiquitin-proteasome system, suggesting potential as a targeted therapy.

Despite these encouraging findings, challenges remain. The compound's pharmacokinetic properties, such as solubility and metabolic stability, require further optimization. Recent efforts have focused on derivatization to improve these parameters, as discussed in a 2024 review in Bioorganic & Medicinal Chemistry Letters. Additionally, the exact molecular targets and off-target effects need to be elucidated to ensure clinical viability.

In conclusion, 1H-Benz[de]isoquinoline-5-carboxaldehyde, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo- represents a promising scaffold for drug development, particularly in oncology and inflammation. Ongoing research aims to address its limitations and explore its full therapeutic potential. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications.